Cas no 2138562-62-4 (1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-1,2-dihydropyridin-2-one)

• Product Name: 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-1,2-dihydropyridin-2-one
• CAS No: 2138562-62-4
• MF: C₁₇H₂₇NO₂
• MW: 277.401785135269
• CID: 5852710
• PubChem ID: 165491657
• Update Time: 2025-06-13

1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-1,2-dihydropyridin-2-one
• EN300-1160025
• 2138562-62-4
• 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C17H27NO2/c1-5-17(3,4)14-10-9-13(19)11-15(14)18-12(2)7-6-8-16(18)20/h6-8,13-15,19H,5,9-11H2,1-4H3
• InChI Key： OABNLIRUEKQMIH-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N1C(C=CC=C1C)=O)C(C)(C)CC

Computed Properties

• Exact Mass: 277.204179104g/mol
• Monoisotopic Mass: 277.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-1,2-dihydropyridin-2-one (CAS No. 2138562-62-4)

The compound 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-1,2-dihydropyridin-2-one (CAS No. 2138562-62-4) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. With its unique cyclohexyl and dihydropyridinone moieties, this compound is being explored for its potential applications in drug development, particularly in targeting enzymatic pathways and receptor modulation. Researchers are increasingly focusing on its synthetic accessibility, bioactivity profiles, and mechanistic insights, making it a subject of cutting-edge studies.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The structural features of 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-1,2-dihydropyridin-2-one suggest its potential as a scaffold for designing inhibitors or modulators of biological targets. Its hydroxycyclohexyl and dihydropyridinone groups are particularly noteworthy, as these fragments are commonly found in bioactive compounds with anti-inflammatory, antimicrobial, or neuroprotective properties. This aligns with current trends in drug discovery, where fragment-based drug design and computational chemistry play pivotal roles.

From a synthetic chemistry perspective, the preparation of CAS No. 2138562-62-4 involves multi-step organic transformations, often requiring stereoselective synthesis to achieve the desired configuration. The presence of a tertiary alcohol and a dihydropyridinone ring introduces challenges in regioselectivity and stability, which are critical considerations for scale-up processes. Researchers are actively investigating green chemistry approaches to optimize its synthesis, reducing environmental impact while maintaining high yields—a topic of growing importance in the pharmaceutical industry.

The pharmacological potential of 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-1,2-dihydropyridin-2-one is further highlighted by its resemblance to known kinase inhibitors and GPCR ligands. These classes of compounds are central to treating conditions such as cancer, metabolic disorders, and neurological diseases. As such, this molecule is frequently discussed in forums and publications focusing on target identification and lead optimization. Its lipophilicity and hydrogen-bonding capacity also make it a candidate for improving drug bioavailability, a key concern in modern medicinal chemistry.

In the context of AI-driven drug discovery, CAS No. 2138562-62-4 has been the subject of molecular docking studies and QSAR modeling. These computational tools help predict its interactions with biological targets, accelerating the identification of therapeutic applications. The integration of machine learning in chemical research has further enhanced the understanding of its structure-activity relationships, a hot topic among chemists and data scientists alike.

Beyond its pharmaceutical relevance, this compound exemplifies the intersection of organic synthesis and biotechnology. Its study contributes to broader discussions on sustainable drug development and intellectual property strategies in the chemical sciences. As patent landscapes evolve, molecules like 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-6-methyl-1,2-dihydropyridin-2-one underscore the importance of novel chemical entities in maintaining competitive edges in the industry.

In summary, CAS No. 2138562-62-4 represents a promising avenue for scientific exploration, bridging gaps between chemical innovation and therapeutic potential. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in both academic and industrial settings.